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Compound of Interest

Compound Name: Thalidomide-O-C8-Boc

Cat. No.: B2590294 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent compounds like Thalidomide-O-C8-Boc are paramount to ensuring

laboratory safety and environmental protection. This guide provides essential, step-by-step

information for the safe disposal of this synthetic cereblon-based E3 ligase ligand, which is

utilized in the development of Proteolysis Targeting Chimeras (PROTACs).

Thalidomide-O-C8-Boc, like its parent compound thalidomide, should be handled with

extreme caution due to its potential reproductive toxicity and other health hazards.[1] All

disposal procedures must be conducted in strict accordance with local, regional, national, and

international regulations. It is imperative to consult with your institution's Environmental Health

and Safety (EHS) department before proceeding with any disposal protocol.[2][3]

Quantitative Data Summary
While specific quantitative data for Thalidomide-O-C8-Boc is limited, the following table

summarizes key information for the compound.[4]
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Property Value Source

Molecular Formula C26H34N2O7 [4]

Molecular Weight 486.56 g/mol

CAS Number 2225148-52-5

Physical State Solid

Known Hazards

Harmful if swallowed, Very

toxic to aquatic life with long-

lasting effects.

Experimental Protocol: General Disposal Procedure
Objective: To safely collect, store, and dispose of Thalidomide-O-C8-Boc waste in compliance

with all applicable regulations.

Materials:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant

gloves (nitrile or neoprene).

Designated, sealable, and clearly labeled hazardous waste container. The label should

include the chemical name ("Thalidomide-O-C8-Boc"), hazard symbols (e.g., toxic,

environmental hazard), and the date of waste accumulation.

Procedure:

Waste Segregation:

Solid Waste: Collect all solid waste contaminated with Thalidomide-O-C8-Boc, including

unused compound, contaminated personal protective equipment (gloves, disposable lab

coats), and disposable labware (e.g., weigh boats, pipette tips), in a designated hazardous

waste container. Do not mix with other waste streams unless explicitly permitted by your

institution's EHS department.
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Liquid Waste: If Thalidomide-O-C8-Boc has been used in a solution, collect the liquid

waste in a separate, compatible, and clearly labeled hazardous waste container. Do not

mix with other solvent waste streams unless explicitly permitted by your institution's EHS

department.

Contaminated Labware: Disposable labware should be placed in the solid waste container.

Non-disposable glassware should be decontaminated using a validated procedure, or

disposed of as hazardous waste. Consult your EHS department for appropriate

decontamination methods.

Container Management:

Keep the hazardous waste container securely sealed when not in use.

Store the container in a designated, secure, and well-ventilated area, away from

incompatible materials. The storage area should be clearly marked as a hazardous waste

accumulation site.

Documentation:

Maintain accurate records of the amount of Thalidomide-O-C8-Boc waste generated and

the date of disposal. This documentation is crucial for regulatory compliance.

Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

The primary disposal method is to an approved waste disposal plant.

Disposal Workflow
The proper disposal of Thalidomide-O-C8-Boc is a multi-step process that prioritizes safety

and regulatory compliance. The following diagram illustrates the logical workflow for this

procedure.
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Caption: Logical workflow for the safe disposal of Thalidomide-O-C8-Boc.
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Disclaimer: This information is intended as a general guide. The responsibility for safe handling

and disposal of Thalidomide-O-C8-Boc lies with the user. Always prioritize the guidance of

your institution's safety office and adhere to all legal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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